Cas no 461-11-0 (2,2-dimethyl-6-oxoheptanoic acid)
461-11-0 structure
Product Name:2,2-dimethyl-6-oxoheptanoic acid
CAS No:461-11-0
MF:C9H16O3
MW:172.221543312073
CID:1516979
PubChem ID:3083567
Update Time:2025-04-21
2,2-dimethyl-6-oxoheptanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dimethyl-6-oxoheptanoic acid
- Geronic acid
- DTXSID80196713
- 461-11-0
- SCHEMBL20295009
- 6-keto-2,2-dimethyl-enanthic acid
- Heptanoic acid, 2,2-dimethyl-6-oxo-
-
- Inchi: 1S/C9H16O3/c1-7(10)5-4-6-9(2,3)8(11)12/h4-6H2,1-3H3,(H,11,12)
- InChI Key: KDCDRDLFMIISIA-UHFFFAOYSA-N
- SMILES: OC(C(C)(C)CCCC(C)=O)=O
Computed Properties
- Exact Mass: 172.10998
- Monoisotopic Mass: 172.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- Density: 1.0211
- Boiling Point: 277°C (estimate)
- Refractive Index: 1.4488 (estimate)
- PSA: 54.37
2,2-dimethyl-6-oxoheptanoic acid Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
461-11-0 (2,2-dimethyl-6-oxoheptanoic acid) Related Products
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- 681-57-2(2,2-Dimethylglutaric acid)
- 27975-19-5(Isosteviol)
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